Benzethonium chloride Benzethonium chloride Benzethonium chloride appears as odorless white crystals or powder with a very bitter taste. A 1% solution in water is slightly alkaline to litmus. (NTP, 1992)
Benzethonium chloride is a (synthetic) quaternary ammonium salt that is benzyldimethylamine in which the nitrogen is quaternised by a 2-{2-[p-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy}ethyl group, with chloride as the counter-ion. An antiseptic and disinfectant, it is active against a broad spectrum of bacteria, fungi, moulds and viruses. It has a role as an antiseptic drug, a disinfectant, an antibacterial agent, an antiviral agent and an antifungal agent. It is a quaternary ammonium salt, a chloride salt and an aromatic ether.
Bactericidal cationic quaternary ammonium surfactant used as a topical anti-infective agent. It is an ingredient in medicaments, deodorants, mouthwashes, etc., and is used to disinfect apparatus, etc., in the food processing and pharmaceutical industries, in surgery, and also as a preservative. The compound is toxic orally as a result of neuromuscular blockade.
See also: Benzethonium (has active moiety); Benzethonium chloride; lidocaine (component of); Benzethonium chloride; Benzocaine (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 121-54-0
VCID: VC21352751
InChI: InChI=1S/C27H42NO2.ClH/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;/h8-16H,17-22H2,1-7H3;1H/q+1;/p-1
SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
Molecular Formula: C27H42NO2.Cl
C27H42ClNO2
Molecular Weight: 448.1 g/mol

Benzethonium chloride

CAS No.: 121-54-0

Cat. No.: VC21352751

Molecular Formula: C27H42NO2.Cl
C27H42ClNO2

Molecular Weight: 448.1 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Benzethonium chloride - 121-54-0

Specification

CAS No. 121-54-0
Molecular Formula C27H42NO2.Cl
C27H42ClNO2
Molecular Weight 448.1 g/mol
IUPAC Name benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride
Standard InChI InChI=1S/C27H42NO2.ClH/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;/h8-16H,17-22H2,1-7H3;1H/q+1;/p-1
Standard InChI Key UREZNYTWGJKWBI-UHFFFAOYSA-M
SMILES CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
Canonical SMILES CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
Appearance White Solid
Colorform COLORLESS CRYSTALS
Melting Point 327 to 331 °F (NTP, 1992)
164-166 °C (HOT STAGE)
EUTECTIC TEMP: PHENANTHRENE 86 °C; BENZANTHRENE 98 °C
160-165 °C

Introduction

Chemical Identity and Structure

Benzethonium chloride (C27H42ClNO2) is a quaternary ammonium compound with a molecular weight of 448.08. It is also known by its systematic name N,N-Dimethyl-N-[2-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy]ethyl]benzenemethanaminium chloride. The compound's structure includes a benzyl group attached to a quaternary nitrogen, which contributes to its antimicrobial properties . Originally developed under the trade name Phemerol by Parke Davis in the United States in 1942, it has become a widely used antimicrobial agent .

The compound occurs as white or yellowish-white crystalline powder with a mild odor and characteristically bitter taste . Its quaternary ammonium structure gives it cationic surfactant properties, which play a significant role in its mechanism of action against microorganisms.

Physical Appearance and Organoleptic Properties

Benzethonium chloride presents as odorless white crystals or powder with an extremely bitter taste . When prepared as an aqueous solution at 1% concentration, it exhibits slightly alkaline properties when tested with litmus paper . Its characteristic appearance and taste serve as identifying features during quality control processes.

Physical and Chemical Properties

Benzethonium chloride possesses several important physical and chemical properties that influence its applications and handling requirements. These properties have been thoroughly documented through various analytical studies.

Fundamental Properties

The compound exhibits a melting point range of 158-163°C according to safety data documentation, though other sources report a slightly higher range of 162-164°C . Its boiling point is approximately 162°C at standard atmospheric pressure (101,325 Pa) . The compound is hygroscopic, meaning it readily absorbs moisture from the surrounding environment .

PropertyValueSource
Melting Point158-163°C (Safety Data Sheet) / 162-164°C (Literature)
Boiling Point162°C at 101,325 Pa
Density0.998 g/mL at 20°C
Bulk Density440 kg/m³
pH (0.1M in H₂O)5.5-7.5 at 25°C
Vapor Pressure< 0.001 hPa at 2°C
Refractive Index1.5650 (estimated)
LogP1.08 at 20°C

Solubility Profile

Benzethonium chloride demonstrates variable solubility across different solvents, which is critical for formulation development. Recent research has extensively studied its solubility behavior.

The compound is soluble in water at 1-5 g/100 mL at 18°C . It is also soluble in alcohols and chloroform, while being only slightly soluble in ether . According to recent research published in 2023, the solubility of benzethonium chloride has been measured in various solvents including methanol, ethanol, 1-propanol, 2-propanol, 1-butanol, water, dimethyl sulfoxide, acetic acid, and dimethyl formamide at temperatures ranging from 298.15K to 318.15K .

A key finding from this research shows that benzethonium chloride's solubility positively correlates with temperature across all tested solvents . This temperature-dependent solubility behavior has been mathematically described using several models including the Apelblat model, λh model, Yaws model, Van't Hoff equation, and CNIBS/R-K model .

Stability and Reactivity

The compound is generally stable under normal storage conditions but displays several important reactivity characteristics. It is incompatible with strong oxidizing agents, soaps, anionic detergents, nitrates, and acids . Additionally, it demonstrates sensitivity to prolonged light exposure .

Acids cause benzethonium chloride to precipitate from aqueous solutions with concentrations greater than 2% . The compound remains stable for approximately two weeks at temperatures up to 140°F . These stability parameters are crucial considerations for product formulation and storage conditions.

Applications and Uses

Benzethonium chloride has found widespread applications across multiple industries due to its antimicrobial properties and relatively favorable safety profile at appropriate concentrations.

Pharmaceutical Applications

In pharmaceutical formulations, benzethonium chloride serves primarily as a preservative and antimicrobial agent. It is used in various topical pharmaceutical preparations to prevent microbial contamination . The compound is recognized by the United States Pharmacopeia (USP) for this purpose and is marketed under trade names like Hyamine 1622 Crystals for pharmaceutical applications .

Beyond its preservative function, benzethonium chloride has been utilized in clinical research settings to assess minimum inhibitory concentrations against pathogenic organisms, including methicillin-resistant Staphylococcus aureus (MRSA) isolates . This application highlights its ongoing relevance in antimicrobial research.

Personal Care Applications

In the personal care industry, benzethonium chloride functions as:

  • A preservative against bacteria, algae, and fungi in cosmetic formulations

  • A deodorant active ingredient

  • A bactericide in various personal care products

The FDA has accepted benzethonium chloride as an ingredient for topical applications, with concentration limits established for safety . In skin care preparations specifically, it is considered safe for use at concentrations up to 0.5 percent . Its compatibility with various cosmetic bases makes it a versatile antimicrobial agent for this industry.

Manufacturing Process

The synthesis of benzethonium chloride involves several chemical reactions to achieve the final quaternary ammonium structure. According to documented processes, one manufacturing approach involves the reaction of p-(α,α,γ,γ-tetramethylbutyl)phenoxyethoxyethyldimethylamine with benzyl chloride in benzene as a solvent .

The reaction mixture is typically warmed for approximately 2 hours, followed by evaporation of the benzene solvent . The resulting viscous mass produces a foamy, soapy solution when dissolved in water .

The starting materials for this synthesis include:

  • p-diisobutylphenol

  • Dichlorodiethyl ether

  • Dimethylamine

This multi-step process requires careful control of reaction conditions to ensure product purity and yield.

Recent Research Findings

Recent scientific investigations have expanded our understanding of benzethonium chloride's physicochemical properties and potential applications. A 2023 study published in ACS Omega comprehensively analyzed the solubility and thermodynamic profiles of benzethonium chloride across various solvent systems .

The research measured benzethonium chloride's solubility in both neat solvents (including methanol, ethanol, 1-propanol, 2-propanol, 1-butanol, water, dimethyl sulfoxide, acetic acid, and dimethyl formamide) and binary solvents (methanol + water and ethanol + water) across temperature ranges from 298.15K to 318.15K at atmospheric pressure .

Key findings from this research demonstrate that benzethonium chloride's solubility exhibits positive correlation with temperature across all tested solvent systems . The researchers successfully applied various mathematical models to describe this temperature-dependent solubility behavior, including the Apelblat model, λh model, Yaws model, Van't Hoff equation, and CNIBS/R-K model . These models provide valuable predictive tools for formulation scientists working with benzethonium chloride.

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